Cas no 624734-63-0 (Thiocyanic acid, 5-bromo-1H-indol-3-yl ester)

Thiocyanic acid, 5-bromo-1H-indol-3-yl ester structure
624734-63-0 structure
Product Name:Thiocyanic acid, 5-bromo-1H-indol-3-yl ester
CAS No:624734-63-0
MF:C9H5BrN2S
MW:253.118399381638
CID:1637544
PubChem ID:11288228
Update Time:2025-04-21

Thiocyanic acid, 5-bromo-1H-indol-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 5-bromo-1H-indol-3-yl ester
    • 5-bromo-3-thiocyanato-1H-indole
    • CHEMBL3823039
    • 624734-63-0
    • Inchi: 1S/C9H5BrN2S/c10-6-1-2-8-7(3-6)9(4-12-8)13-5-11/h1-4,12H
    • InChI Key: QPFYUPVTSGMSAV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=CN2)SC#N

Computed Properties

  • Exact Mass: 251.93575
  • Monoisotopic Mass: 251.93568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 39.58
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